Cas no 1257294-43-1 (4-bromo-7-methyl-1H-Pyrrolo[2,3-c]pyridine)

• Product Name: 4-bromo-7-methyl-1H-Pyrrolo[2,3-c]pyridine
• CAS No: 1257294-43-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD27994489
• CID: 1103345
• PubChem ID: 59681619
• Update Time: 2025-11-07

4-bromo-7-methyl-1H-Pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-methyl-1H-Pyrrolo[2,3-c]pyridine
• SB13721
• 1257294-43-1
• 1H-Pyrrolo[2,3-c]pyridine, 4-bromo-7-methyl-
• DB-113201
• MXEZWCFWFMUGQV-UHFFFAOYSA-N
• A857911
• MFCD27994489
• AKOS027254359
• CS-0050968
• SCHEMBL2674588
• AS-43134

• MDL： MFCD27994489
• Inchi： 1S/C8H7BrN2/c1-5-8-6(2-3-10-8)7(9)4-11-5/h2-4,10H,1H3
• InChI Key： MXEZWCFWFMUGQV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C2=C1C=CN2

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-bromo-7-methyl-1H-Pyrrolo[2,3-c]pyridine

4-Bromo-7-Methyl-1H-Pyrrolo[2,3-c]Pyridine: A Comprehensive Overview

The compound with CAS No. 1257294-43-1, known as 4-bromo-7-methyl-1H-pyrrolo[2,3-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds combining pyrrole and pyridine rings. The pyrrolo[2,3-c]pyridine core is a unique structural motif that imparts distinctive electronic and steric properties to the molecule.

The 4-bromo and 7-methyl substituents on the pyrrolopyridine ring play crucial roles in modulating the chemical reactivity and biological activity of this compound. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine atom at position 4 introduces electron-withdrawing effects, while the methyl group at position 7 provides steric bulk, both of which are critical for tuning the molecule's interactions with biological targets.

One of the most exciting developments involving 4-bromo-7-methyl-1H-pyrrolo[2,3-c]pyridine is its role in medicinal chemistry research. Scientists have explored its ability to serve as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have demonstrated that this compound can be readily functionalized at various positions on the ring system to introduce additional substituents that enhance solubility, stability, or bioavailability.

In terms of synthesis, the preparation of 4-bromo-7-methyl-1H-pyrrolo[2,3-c]pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and asymmetric synthesis have made it possible to construct this molecule with greater efficiency and selectivity than ever before.

The application of this compound extends beyond drug discovery. Its unique electronic properties make it a valuable tool in materials science, where it can be used as a component in organic semiconductors or light-emitting materials. Researchers have also investigated its potential as a photosensitizer in photodynamic therapy due to its ability to absorb light in the visible spectrum and generate reactive oxygen species.

From an environmental perspective, understanding the fate and transport of 4-bromo-7-methyl-1H-pyrrolo[2,3-c]pyridine in natural systems is essential for assessing its ecological impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to evaluate its persistence in different environmental compartments.

In conclusion, 4-bromo-7-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1257294-43-1) is a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for both fundamental research and practical applications, ensuring its continued relevance in the scientific community.